N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide
• InChI: InChI=1S/C22H28ClN3O3/c1-15(27)12-13-26(16(2)20-6-4-5-7-21(20)23)14-22(29)25-19-10-8-18(9-11-19)24-17(3)28/h4-11,15-16,27H,12-14H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key: GTPMOZYFMACHMB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN(CC(=O)NC1=CC=C(C=C1)NC(=O)C)C(C)C2=CC=CC=C2Cl)O
• Molecular Formula: C22H28ClN3O3
• Molecular Weight: 417.9 g/mol

Description

N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide, also known as ACPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ACPA belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are being studied for their potential use in treating a variety of medical conditions.

Mechanism of Action

N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide is a selective inhibitor of FAAH, which is an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds in the body that play a role in regulating pain, inflammation, and anxiety. By inhibiting FAAH, N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide increases the levels of endocannabinoids in the body, which can have a variety of therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide can have a variety of biochemical and physiological effects in the body. For example, N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide has also been shown to have anxiolytic effects, reducing anxiety in animal models of stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide in lab experiments is its selectivity for FAAH, which allows researchers to study the effects of inhibiting this enzyme specifically. However, one limitation of N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide is its relatively low potency compared to other FAAH inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide and other FAAH inhibitors. One area of interest is the potential use of these compounds in treating chronic pain, anxiety, and other medical conditions. Another area of interest is the development of more potent and selective FAAH inhibitors, which may have greater therapeutic potential. Additionally, researchers are studying the role of endocannabinoids in a variety of physiological processes, which may lead to new insights into the therapeutic potential of FAAH inhibitors like N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide involves several steps, including the reaction of 4-acetamidophenol with 2-chloroethylamine hydrochloride, followed by the addition of 3-hydroxybutylamine and acetic anhydride. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide has been studied extensively for its potential use in treating a variety of medical conditions, including chronic pain, anxiety, and inflammation. One of the main mechanisms of action of N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide is its ability to inhibit FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, N-(4-acetamidophenyl)-2-[1-(2-chlorophenyl)ethyl-(3-hydroxybutyl)amino]acetamide increases the levels of endocannabinoids in the body, which can have a variety of therapeutic effects.